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Abstract

Echitoveniline is a naturally occurring monoterpenoid indole alkaloid that has garnered
interest within the scientific community for its cytotoxic properties against various cancer cell
lines. This technical guide provides a comprehensive overview of the discovery, botanical
origin, and reported biological activities of Echitoveniline. It is intended to serve as a
foundational resource for researchers in natural product chemistry, pharmacology, and
oncology who are interested in the potential of this compound for further investigation and drug
development. This document summarizes the available quantitative data, outlines putative
experimental protocols based on standard methodologies, and presents logical workflows for
its study.

Introduction

The quest for novel therapeutic agents from natural sources remains a cornerstone of drug
discovery. Monoterpenoid indole alkaloids, a diverse class of secondary metabolites found in
various plant species, are of particular significance due to their wide range of pharmacological
activities. Echitoveniline, a member of this class, has demonstrated cytotoxic effects,
suggesting its potential as a lead compound for the development of new anticancer agents.
This guide synthesizes the current knowledge on Echitoveniline to facilitate further research
into its therapeutic applications.
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Discovery and Origin

Echitoveniline was first discovered and isolated in 1979 by Majumder and his colleagues. The
initial isolation was from the leaves and fruits of the plant Alstonia venenata R.Br., a member of
the Apocynaceae family. Subsequent research has also identified Echitoveniline in other
species of the same genus, notably Alstonia mairei[1]. The genus Alstonia is a rich source of
bioactive indole alkaloids, which have been traditionally used in various folk medicine systems.

The structure and absolute stereochemistry of (-)-Echitoveniline were established through
spectroscopic analysis and chemical correlation studies during its initial discovery.

Physicochemical Properties

While detailed physicochemical data from the primary literature is not fully available, the
following table summarizes the basic properties of Echitoveniline.

Property Value Source
Chemical Formula C31H36N207 [1]
Molecular Weight 548.63 g/mol [1]
Class Monoterpenoid Indole Alkaloid [1]
Appearance Not reported

Solubility Not reported

Biological Activity: Cytotoxicity

Echitoveniline has been reported to exhibit cytotoxic activity against several human cancer
cell lines. The available data from various studies are summarized in the table below. It is
important to note that experimental conditions may have varied between these studies.
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Cell Line Cancer Type ICs0 (M) Reference
Various Cancer Cells Not specified > 40 [1112]
A549 Lung Carcinoma 56-77.1 [3]

9.2 - 13.0 (for similar

Bone Cancer alkaloids from A.

Osteosarcoma cell

lines o
mairei)

The wide range of reported ICso values for the A549 cell line suggests that the cytotoxic effect
of Echitoveniline may be dependent on the specific experimental conditions and the
heterogeneity of the cancer cells. The finding that its activity is greater than 40 pM in some
cancer cells indicates a degree of selectivity in its cytotoxic action[1][2].

Mechanism of Action and Signhaling Pathways

Currently, there is a significant gap in the scientific literature regarding the specific mechanism
of action and the intracellular signaling pathways affected by Echitoveniline. While it exhibits
cytotoxicity, the molecular targets and the cascade of events leading to cell death have not
been elucidated. Further research is required to understand how Echitoveniline exerts its
anticancer effects, which could involve apoptosis, cell cycle arrest, or other mechanisms.

Experimental Protocols (Putative)

The detailed experimental protocols from the primary literature are not available. However,
based on standard methodologies in natural product chemistry and cell biology, the following
outlines the likely procedures used for the isolation and evaluation of Echitoveniline.

Isolation and Purification of Echitoveniline

The following is a generalized workflow for the isolation of Echitoveniline from Alstonia
species.
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Figure 1. Putative workflow for the isolation of Echitoveniline.
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Figure 2. Generalized workflow for cytotoxicity assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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